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Compound of Interest

Compound Name: Isooctanoic acid

Cat. No.: B1218633 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of Isooctanoic Acid Ester Performance with Supporting Experimental Data

Isooctanoic acid esters are a versatile class of compounds widely utilized across various

industries, from cosmetics and personal care to industrial lubricants and plasticizers. Their

rheological properties, which govern their flow and deformation characteristics, are critical to

their performance in these applications. This guide provides a comparative study of the

rheological properties of several common isooctanoic acid esters, presenting key

experimental data in a clear, comparative format. Detailed experimental protocols for the cited

methodologies are also provided to ensure reproducibility and further research.

Comparative Rheological Data of Isooctanoic Acid
Esters
The following table summarizes the key rheological and physical properties of selected

isooctanoic acid esters. These parameters are crucial for determining the suitability of an

ester for a specific application. For instance, a lower viscosity is often desired in cosmetic

formulations for a lighter feel, while a higher viscosity and viscosity index are beneficial for

lubricants operating under a wide range of temperatures.
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Ester Name

Kinematic
Viscosity @
40°C
(mm²/s)

Kinematic
Viscosity @
100°C
(mm²/s)

Viscosity
Index

Pour Point
(°C)

Flash Point
(°C)

Isooctyl

Palmitate
8.5[1] - - 0[1] 220[1]

Isooctyl

Stearate
8.5 - 9.5 2.5 - 3.0 ≥ 140 ≤ 5 ≥ 190

Isooctyl

Oleate
8[2][3] 2.5[2][3] - ≤ -24.0[2][3] ≥ 200[2][3]

Isooctyl

Isononanoate

Low

(qualitative)

[4][5]

- -

Low

(qualitative)

[5]

-

Isooctyl

Laurate

Low

(qualitative)

[6]

- - - -

Note: Data for some esters is incomplete due to limited availability in publicly accessible

literature. "Low (qualitative)" indicates that sources describe the viscosity as low but do not

provide specific numerical values.

Experimental Protocols
The data presented in this guide is primarily based on standardized testing methods developed

by ASTM International. The following are detailed summaries of the key experimental protocols

used to determine the rheological properties of isooctanoic acid esters.

Kinematic Viscosity Measurement (ASTM D445)
This standard test method covers the determination of the kinematic viscosity of liquid

petroleum products, both transparent and opaque, by measuring the time for a volume of liquid

to flow under gravity through a calibrated glass capillary viscometer.[7][8][9][10]

Apparatus:
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Viscometer: Calibrated glass capillary viscometer (e.g., Ubbelohde, Cannon-Fenske).

Constant Temperature Bath: A bath capable of maintaining the desired temperature (e.g.,

40°C and 100°C) with a high degree of accuracy (typically ±0.02°C).[9]

Timing Device: A stopwatch or other suitable timing device with a resolution of at least 0.1

seconds.

Viscometer Holder: To hold the viscometer in a vertical position in the bath.

Procedure:

Sample Preparation: The sample is brought to the test temperature in the constant

temperature bath. For opaque liquids, special reverse-flow viscometers are used.[9]

Viscometer Charging: The viscometer is charged with the sample in a manner that avoids

the introduction of air bubbles.

Temperature Equilibration: The charged viscometer is allowed to remain in the bath for a

sufficient time to reach the test temperature.

Flow Measurement: The sample is drawn up into the timing bulb of the viscometer, and the

time taken for the liquid to flow between two marked points is measured.

Calculation: The kinematic viscosity (ν) is calculated by multiplying the measured flow time

(t) by the viscometer calibration constant (C): ν = C × t

Viscosity Index Calculation (ASTM D2270)
This standard practice provides a method for calculating the viscosity index (VI) from the

kinematic viscosities at 40°C and 100°C.[1][11][12] The viscosity index is an empirical, unitless

number that indicates the effect of temperature change on the kinematic viscosity of an oil.[12]

A higher viscosity index signifies a smaller decrease in kinematic viscosity with increasing

temperature.[1]

Procedure:
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Measure Kinematic Viscosity: Determine the kinematic viscosity of the sample at both 40°C

and 100°C using the ASTM D445 method.[11]

Determine L and H values:

Y = Kinematic viscosity at 100°C of the test oil in mm²/s.

From the tables in ASTM D2270, find the values of L and H corresponding to the value of

Y. L is the kinematic viscosity at 40°C of an oil of 0 VI having the same kinematic viscosity

at 100°C as the test oil. H is the kinematic viscosity at 40°C of an oil of 100 VI having the

same kinematic viscosity at 100°C as the test oil.

Calculate Viscosity Index:

U = Kinematic viscosity at 40°C of the test oil in mm²/s.

The viscosity index (VI) is calculated using the following formula: VI = [(L - U) / (L - H)] ×

100

Visualizing Experimental Workflows
To better understand the logical flow of determining and comparing the rheological properties of

isooctanoic acid esters, the following diagrams, generated using the DOT language, illustrate

the key processes.
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Fig 1. Workflow for the comparative study of isooctanoic acid esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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